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Compound of Interest

Compound Name: Bekanamycin Sulfate

CAS No.: 29701-07-3

Cat. No.: B194244

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bekanamycin, also known as Kanamycin B, is an aminoglycoside antibiotic effective against a

broad spectrum of Gram-positive and Gram-negative bacteria. It functions by binding to the

30S ribosomal subunit, which inhibits protein synthesis and leads to bacterial cell death. In

laboratory settings, bekanamycin sulfate is commonly used as a selective agent for bacteria

transformed with plasmids conferring kanamycin resistance. This document provides a detailed

protocol for the preparation of a bekanamycin sulfate stock solution for research applications.

Data Presentation
A summary of the key quantitative data for bekanamycin sulfate is presented in the table

below for easy reference.
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Property Value Citations

Synonyms
Kanamycin B sulfate,

Kanendos, Stereocidin
[1][2][3]

Molecular Formula C₁₈H₃₇N₅O₁₀ · H₂SO₄ [1][3][4]

Molecular Weight 581.59 g/mol [1][3][4][5]

Solubility in Water 50 mg/mL to 100 mg/mL [3][6][7][8]

Recommended Stock Conc. 10 mg/mL to 100 mg/mL [6][7][8][9]

Typical Working Conc.
50 µg/mL (can range from 10-

100 µg/mL)
[5][7][9]

Storage (Aliquots)

-20°C for long-term (up to 6

months); 2-8°C for short-term

(weeks)

[6][7][8]

Experimental Protocol
This protocol outlines the steps to prepare a sterile 50 mg/mL stock solution of bekanamycin
sulfate.

Materials:

Bekanamycin sulfate powder (CAS: 29701-07-3)

Sterile, ultrapure water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile syringe (e.g., 10 mL or 20 mL)

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes (e.g., 1.5 mL) for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Calculations: To prepare 10 mL of a 50 mg/mL stock solution, you will need 500 mg of

bekanamycin sulfate powder.

Calculation: 10 mL * 50 mg/mL = 500 mg

Weighing: In a clean, designated weighing area, carefully weigh out 500 mg of

bekanamycin sulfate powder and transfer it to a sterile conical tube.

Dissolving:

Add approximately 8 mL of sterile, ultrapure water to the conical tube containing the

powder.

Vortex or gently invert the tube until the powder is completely dissolved. The solution

should be clear and colorless.[3]

Bring the final volume to 10 mL with sterile, ultrapure water.

Sterilization:

Draw the bekanamycin sulfate solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.[6][8][10]

Filter-sterilize the solution into a new sterile conical tube. Note: Do not autoclave

bekanamycin solutions as heat can cause degradation.[7]

Aliquoting and Storage:

To prevent repeated freeze-thaw cycles, which can reduce the antibiotic's efficacy, aliquot

the sterile stock solution into smaller, working volumes (e.g., 1 mL) in sterile

microcentrifuge tubes.[6]

Clearly label each aliquot with the name of the solution ("Bekanamycin Sulfate"),

concentration (50 mg/mL), and the date of preparation.
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For long-term storage, place the aliquots at -20°C, where they are stable for up to 6

months.[6] For short-term use, aliquots can be stored at 2-8°C for several weeks.[7][8]

Usage:

The typical working concentration of bekanamycin in bacterial culture media is 50 µg/mL.[5] To

achieve this, dilute the 50 mg/mL stock solution 1:1000 into the autoclaved and cooled media.

For example, add 1 mL of the stock solution to 1 L of media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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